molecular formula C5H12ClNO2 B1281883 (R)-Methyl 2-aminobutanoate hydrochloride CAS No. 85774-09-0

(R)-Methyl 2-aminobutanoate hydrochloride

Cat. No. B1281883
CAS RN: 85774-09-0
M. Wt: 153.61 g/mol
InChI Key: AHAQQEGUPULIOZ-PGMHMLKASA-N
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Description

Synthesis Analysis

The synthesis of “®-Methyl 2-aminobutanoate hydrochloride” involves the reaction of ®-2-aminobutyric acid with thionyl chloride in methanol solution . The reaction is carried out under an inert atmosphere, with cooling in an ice water bath. After the addition of thionyl chloride, the reaction mixture is transferred to a 70°C oil bath and refluxed for 1-2 hours . The reaction solvent is then removed under reduced pressure, and the product is obtained as a white crystal .


Molecular Structure Analysis

The molecular structure of “®-Methyl 2-aminobutanoate hydrochloride” is represented by the formula C5H12NO2.Cl. The InChI Key for this compound is AHAQQEGUPULIOZ-PGMHMLKASA-N .


Chemical Reactions Analysis

The chemical reactions involving “®-Methyl 2-aminobutanoate hydrochloride” primarily include its synthesis from ®-2-aminobutyric acid . The yield of this reaction is reported to be 100% .


Physical And Chemical Properties Analysis

“®-Methyl 2-aminobutanoate hydrochloride” is a solid at room temperature . It has a molecular weight of 153.61 .

Scientific Research Applications

Anticonvulsant Agents

This compound has been utilized as a reagent in the development of new classes of anticonvulsant drugs . These drugs are designed to prevent or reduce the severity of epileptic seizures. The compound’s role in the synthesis of 2-[(arylalkyl)amino]alkanamide derivatives is significant, as these derivatives have shown promising anticonvulsant activity in pharmacological studies .

Proteomics Research

In proteomics, METHYL D-HOMOALANINATE HCL is used as a biochemical tool to study protein structure and function. It can be employed in the modification of peptides and proteins, which is essential for understanding the role of proteins in biological systems and diseases .

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . Precautionary statements include P261 and P305+P351+P338 .

properties

IUPAC Name

methyl (2R)-2-aminobutanoate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H11NO2.ClH/c1-3-4(6)5(7)8-2;/h4H,3,6H2,1-2H3;1H/t4-;/m1./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AHAQQEGUPULIOZ-PGMHMLKASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)OC)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@H](C(=O)OC)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H12ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20534599
Record name Methyl (2R)-2-aminobutanoate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20534599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-Methyl 2-aminobutanoate hydrochloride

CAS RN

85774-09-0
Record name Methyl (2R)-2-aminobutanoate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20534599
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl (2R)-2-aminobutanoate hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Following the procedure for the preparation of methyl amino(cyclopropyl)acetate hydrochloride but substituting alpha-aminobutyric acid and making non-critical variations provided the title compound as a solid: MS (ESI+) for C5H11NO2 m/z 235 (2M+H)+.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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